Cas no 312733-55-4 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• CAS No: 312733-55-4
• MF: C₂₇H₂₅N₃O₄S₂
• MW: 519.635103940964
• CID: 6407624
• PubChem ID: 3965576
• Update Time: 2025-05-30

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• F0018-0376
• N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide
• SR-01000398420
• SR-01000398420-1
• AKOS001593318
• 312733-55-4
• Oprea1_290368
• Benzamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-4-[(diethylamino)sulfonyl]-

• Inchi： 1S/C27H25N3O4S2/c1-3-30(4-2)36(33,34)22-17-15-21(16-18-22)26(32)29-27-28-23(19-11-7-5-8-12-19)25(35-27)24(31)20-13-9-6-10-14-20/h5-18H,3-4H2,1-2H3,(H,28,29,32)
• InChI Key： HAPCWGFYIZGRJB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 519.12864863g/mol
• Monoisotopic Mass: 519.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• pka: 6.04±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide

Comprehensive Overview of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide (CAS No. 312733-55-4)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide, with the CAS number 312733-55-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzoyl and diethylsulfamoyl groups in its structure enhances its potential applications in drug discovery and development.

Recent studies have highlighted the role of thiazole derivatives in targeting various enzymes and receptors, making them valuable in the design of novel therapeutics. The N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide structure is particularly intriguing due to its unique combination of functional groups, which may contribute to its binding affinity and selectivity. Researchers are exploring its potential in areas such as anti-inflammatory, antimicrobial, and anticancer applications, aligning with current trends in precision medicine.

One of the key advantages of this compound is its sulfonamide moiety, which is often associated with enhanced pharmacokinetic properties. Sulfonamides are known for their ability to improve solubility and bioavailability, critical factors in drug formulation. The diethylsulfamoyl group in CAS 312733-55-4 may further optimize these properties, making it a promising candidate for oral administration.

In the context of AI-driven drug discovery, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide has been the subject of computational modeling studies. Machine learning algorithms have been employed to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the growing demand for efficient drug development pipelines and personalized medicine solutions.

The synthesis of CAS 312733-55-4 involves multi-step organic reactions, including the formation of the thiazole core and subsequent functionalization with the benzamide and sulfonamide groups. Researchers have optimized these processes to achieve high yields and purity, ensuring reproducibility for further studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely used to characterize this compound.

From a commercial perspective, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide is available through specialized chemical suppliers, catering to academic and industrial research needs. Its pricing and availability are influenced by factors such as scale of production and purity requirements. As interest in thiazole-based therapeutics grows, the demand for this compound is expected to rise.

Environmental and safety considerations are also paramount when working with CAS 312733-55-4. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe handling. Proper storage conditions, including protection from light and moisture, are recommended to maintain its stability over time.

In summary, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide represents a versatile and promising compound in modern medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic avenues. As the field of drug discovery continues to evolve, compounds like CAS 312733-55-4 will play a pivotal role in addressing unmet medical needs.